Cas no 2060050-67-9 (6-(2-bromophenyl)-3-azabicyclo3.2.0heptane)

• Product Name: 6-(2-bromophenyl)-3-azabicyclo3.2.0heptane
• CAS No: 2060050-67-9
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• MDL: MFCD30488843
• CID: 5154080
• PubChem ID: 137702850
• Update Time: 2025-10-24

6-(2-bromophenyl)-3-azabicyclo3.2.0heptane Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.0]heptane, 6-(2-bromophenyl)-
• 6-(2-bromophenyl)-3-azabicyclo3.2.0heptane

• MDL： MFCD30488843
• Inchi： 1S/C12H14BrN/c13-12-4-2-1-3-9(12)10-5-8-6-14-7-11(8)10/h1-4,8,10-11,14H,5-7H2
• InChI Key： XKEJMVACSVUNHR-UHFFFAOYSA-N
• SMILES： C12C(C(C3=CC=CC=C3Br)C1)CNC2

Additional information on 6-(2-bromophenyl)-3-azabicyclo3.2.0heptane

6-(2-Bromophenyl)-3-Azabicyclo[3.2.0]Heptane: A Comprehensive Overview

The compound with CAS No 2060050-67-9, commonly referred to as 6-(2-bromophenyl)-3-azabicyclo[3.2.0]heptane, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which combines a bicyclo[3.2.0]heptane framework with a bromophenyl substituent at the 6-position. The presence of the bromine atom introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

Bicyclic compounds like 6-(2-bromophenyl)-3-azabicyclo[3.2.0]heptane are often studied for their potential in drug design due to their rigid structures and ability to mimic natural product frameworks. Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the development of bioactive molecules with specific pharmacological profiles. The bicyclo[3.2.0]heptane system, in particular, has been explored for its ability to adopt conformations that are favorable for molecular recognition and binding interactions.

The synthesis of 6-(2-bromophenyl)-3-azabicyclo[3.2.0]heptane typically involves multi-step processes that require precise control over stereochemistry and regioselectivity. One common approach involves the use of ring-closing metathesis or other cycloaddition reactions to construct the bicyclic framework. The introduction of the bromophenyl group is often achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution, depending on the specific conditions and reagents employed.

Recent advancements in catalytic methods have significantly streamlined the synthesis of such complex molecules, making them more accessible for research purposes. For instance, the use of transition metal catalysts has enabled more efficient formation of the bicyclic core, while also allowing for greater functional group compatibility.

In terms of applications, 6-(2-bromophenyl)-3-azabicyclo[3.2.0]heptane has been investigated for its potential as a building block in the construction of bioactive molecules. Its bromine substituent makes it an excellent candidate for further functionalization, such as through nucleophilic substitution reactions or coupling reactions with various heteroatom-containing reagents.

Moreover, this compound has shown promise in the field of asymmetric catalysis, where its unique structure can serve as a chiral ligand or catalyst in enantioselective reactions. The ability to control stereochemistry during synthesis is particularly valuable in this context, as it directly impacts the biological activity and efficacy of the resulting compounds.

Recent studies have also explored the use of bicyclic systems like 6-(2-bromophenyl)-3-azabicyclo[3.2.0]heptane in materials science applications, particularly in the development of advanced polymers and materials with tailored mechanical properties.

In conclusion, 6-(2-bromophenyl)-3-azabicyclo[3.2.0]heptane (CAS No 2060050-67-9) stands out as a versatile and intriguing molecule with a wide range of potential applications across multiple disciplines within chemistry and beyond.